Cas no 1514712-47-0 (1-(thietan-3-yl)ethan-1-ol)

• Product Name: 1-(thietan-3-yl)ethan-1-ol
• CAS No: 1514712-47-0
• MF: C₅H₁₀OS
• MW: 118.197300434113
• CID: 4603310
• Update Time: 2025-10-28

1-(thietan-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(thietan-3-yl)ethan-1-ol
• 3-Thietanemethanol, α-methyl-

• Inchi： 1S/C5H10OS/c1-4(6)5-2-7-3-5/h4-6H,2-3H2,1H3
• InChI Key： DJKSJOWOTYDPNM-UHFFFAOYSA-N
• SMILES： C(C1CSC1)(O)C

Additional information on 1-(thietan-3-yl)ethan-1-ol

Exploring the Properties and Applications of 1-(Thietan-3-Yl)Ethan-1-Ol (CAS No. 1514712-47-0)

The compound 1-(Thietan-3-Yl)Ethan-1-Ol, identified by the CAS number 1514712-47, is a unique organic molecule that has garnered attention in various scientific and industrial domains. This compound, classified under the broader category of cyclic ethers, exhibits a distinctive structure that combines a thietane ring with an alcohol group, making it a versatile building block for advanced chemical synthesis.

Recent studies have highlighted the significance of Thietane-based compounds in medicinal chemistry, particularly in the development of bioactive agents. The Ethan-Ol moiety in this compound contributes to its hydrophilic properties, which are crucial for enhancing solubility and bioavailability in pharmaceutical applications. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of complex molecules, including potential drug candidates.

The structural integrity of Thietane rings has been a focal point in polymer science, where their inherent stability and flexibility make them ideal for constructing advanced materials. For instance, recent advancements in green chemistry have leveraged this compound to develop eco-friendly polymers with enhanced mechanical properties. These polymers are being explored for applications in biodegradable packaging and sustainable textiles.

In terms of synthesis, the production of Thietane-based compounds has evolved significantly with the advent of catalytic methods. Modern techniques now enable the precise control of stereochemistry during synthesis, which is critical for achieving desired pharmacokinetic profiles in drug development. This precision has also facilitated the large-scale production of these compounds for industrial use.

The application landscape for CAS No. 15147-based compounds is expanding rapidly due to their compatibility with various chemical reactions. They are increasingly being utilized as intermediates in the synthesis of agrochemicals, where their ability to form stable complexes with metal ions enhances their efficacy as fungicides and insecticides.

Moreover, recent breakthroughs in nanotechnology have identified potential uses for these compounds in creating stimuli-responsive materials. By incorporating Ethan-Ol groups into nanostructures, scientists aim to develop materials that can respond dynamically to environmental changes, such as temperature or pH levels.

In conclusion, the compound CAS No. 15-(Thietan-Ethan-Ol) stands at the intersection of cutting-edge research and industrial innovation. Its unique properties and versatile applications underscore its importance as a key component in modern chemical engineering and pharmaceutical development.